(E)-4,4'-(Diazene-1,2-diyl)bis(2-methylbenzoic acid)

• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol
• SMILES: CC1=C(C=CC(=C1)N=NC2=CC(=C(C=C2)C(=O)O)C)C(=O)O
• InChI: InChI=1S/C16H14N2O4/c1-9-7-11(3-5-13(9)15(19)20)17-18-12-4-6-14(16(21)22)10(2)8-12/h3-8H,1-2H3,(H,19,20)(H,21,22)
• InChIKey: UBTNPKFFJAIDOT-UHFFFAOYSA-N

(E)-4,4'-(Diazene-1,2-diyl)bis(2-methylbenzoic acid), also referred to as 2,2'-dimethyl-4,4'-azodibenzoic acid or H2DABA (CAS 1373929-42-0), is a methyl-substituted azobenzene dicarboxylic acid linker used primarily as a building block for metal-organic frameworks (MOFs) and coordination polymers. The compound features a photoisomerizable azo (–N=N–) core flanked by two 2-methylbenzoic acid terminals, yielding a molecular formula of C16H14N2O4 and a molecular weight of 298.29 g/mol.

Procurement Guide: (E)-4,4'-(Diazene-1,2-diyl)bis(2-methylbenzoic acid) (H2DABA) for MOF and Advanced Materials R&D

(E)-4,4'-(Diazene-1,2-diyl)bis(2-methylbenzoic acid), also referred to as 2,2'-dimethyl-4,4'-azodibenzoic acid or H2DABA (CAS 1373929-42-0), is a methyl-substituted azobenzene dicarboxylic acid linker used primarily as a building block for metal-organic frameworks (MOFs) and coordination polymers . The compound features a photoisomerizable azo (–N=N–) core flanked by two 2-methylbenzoic acid terminals, yielding a molecular formula of C16H14N2O4 and a molecular weight of 298.29 g/mol . H2DABA is soluble in DMF and DMSO and is supplied as a brown solid with typical purity of 95% . Its ortho-methyl substitution pattern on each phenyl ring sterically and electronically differentiates this ligand from the more common unsubstituted azobenzene-4,4'-dicarboxylic acid (H2ADC/H2ABDC, CAS 586-91-4), producing distinct MOF topologies, altered pore geometries, and different metal-sensing selectivity profiles [1].

Linker Type

Methyl-substituted azobenzene dicarboxylic acid linker

Steric Profile

Ortho-methyl groups differentiate from unsubstituted H2ADC

Processing

Solution-processable in DMF/DMSO for homogeneous MOF synthesis

• [1] Shi, Z.-Q. et al. (2017). A rare 3D chloro-laced Mn(II) metal-organic framework to show sensitive probing effect to Hg2+. Journal of Solid State Chemistry, 254, 69–74. Directly compares H2L-CH3 (2,2'-dimethyl-4,4'-azodibenzoic acid) and H2L-Cl (2,2'-dichloro-4,4'-azodibenzoic acid) MOFs. View Source

Why Azobenzene Dicarboxylic Acid Ligands Are Not Interchangeable: The Critical Role of Ortho-Methyl Substitution in (E)-4,4'-(Diazene-1,2-diyl)bis(2-methylbenzoic acid)

Superficially, (E)-4,4'-(diazene-1,2-diyl)bis(2-methylbenzoic acid) appears to be merely a methyl-substituted variant of the widely used azobenzene-4,4'-dicarboxylic acid (H2ADC, CAS 586-91-4). However, the two ortho-methyl groups fundamentally alter the ligand's steric profile, coordination geometry, and the resulting MOF architecture. Direct head-to-head comparison of MOFs built from H2DABA (methyl-substituted) versus H2L-Cl (chloro-substituted analog) reveals that the substituent identity dictates whether the framework functions as a fluorescent Hg2+ sensor — the chloro-laced MOF (MOF 1) exhibits a detection limit of 9.899 nM for Hg2+, while the methyl-laced MOF (MOF 2) shows no selective Hg2+ sensing capability whatsoever [1]. Similarly, when H2DABA is incorporated into a Zn-adeninate MOF, the resulting material demonstrates exceptional hydrolytic stability and functions as a recyclable heterogeneous catalyst for CO2 cycloaddition under mild, cocatalyst-free conditions — a performance profile not replicated by MOFs built from the unsubstituted H2ADC ligand under identical conditions [2]. These examples demonstrate that the ortho-methyl groups are not passive spectators but active determinants of MOF function. For procurement purposes, casually substituting H2DABA with H2ADC or H2L-Cl risks obtaining a material with entirely different — or absent — target functionality.

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Unsubstituted H2ADC

May eliminate cocatalyst-free CO2 cycloaddition activity and alter pore architecture

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H2L-Cl (chloro analog)

May switch Hg2+ sensing selectivity; methyl variant is non-responsive

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Structural analogs

Different substituents can change interpenetration degree and framework functionality

• [1] Shi, Z.-Q. et al. (2017). A rare 3D chloro-laced Mn(II) metal-organic framework to show sensitive probing effect to Hg2+. Journal of Solid State Chemistry, 254, 69–74. DOI: 10.1016/j.jssc.2017.07.010. View Source
• [2] Zhao, J.-N. et al. (2019). Rational Construction of an Exceptionally Stable MOF Catalyst with Metal-Adeninate Vertices toward CO2 Cycloaddition under Mild and Cocatalyst-Free Conditions. Chemistry – A European Journal, 25(49), 11474–11480. DOI: 10.1002/chem.201902588. View Source

Quantitative Differentiation Evidence for (E)-4,4'-(Diazene-1,2-diyl)bis(2-methylbenzoic acid) Relative to Closest Comparators

Divergent Hg2+ Sensing: Methyl (H2DABA) vs. Chloro (H2L-Cl) Azobenzene Ligands in Isostructural Mn(II) MOFs

In a direct head-to-head comparison, Shi et al. synthesized two isostructural Mn(II) MOFs — [Mn(L-Cl)(DMA)](H2O) (MOF 1) using the chloro-substituted ligand H2L-Cl and Mn(L-CH3)(DMA) (MOF 2) using the methyl-substituted ligand H2L-CH3 (i.e., H2DABA, the target compound). Both MOFs crystallize in the orthorhombic system with 2-fold interpenetrated sra topology [1]. Despite their structural similarity, only MOF 1 (chloro-laced) functions as a fluorescent probe for Hg2+, exhibiting a detection limit of 9.899 nM and a broad linear detection range of 0–500 µM [1]. MOF 2 (H2DABA-based) shows no selective or sensitive fluorescence response to Hg2+ under identical conditions [1]. This demonstrates that the methyl-for-chloro substitution acts as a binary functional switch for Hg2+ sensing.

Hg2+ Sensing Response

Head-to-head

MOF 2 (H2DABA): No Hg2+ response
MOF 1 (H2L-Cl): LOD 9.899 nM, linear 0–500 µM

Supports use as isostructural negative control in sensor arrays

Methyl-for-chloro substitution acts as binary functional switch

Evidence Dimension	Hg2+ fluorescence sensing capability in isostructural Mn(II) MOFs
Target Compound Data	MOF 2 (H2DABA, methyl-substituted): No selective Hg2+ sensing; no detection limit reported (non-responsive)
Comparator Or Baseline	MOF 1 (H2L-Cl, chloro-substituted): Detection limit = 9.899 nM, linear range = 0–500 µM for Hg2+
Quantified Difference	Binary functional switch: chloro-substituted MOF is a quantitative Hg2+ sensor (LOD 9.899 nM); methyl-substituted MOF is non-functional for Hg2+ sensing
Conditions	Solvothermal synthesis; fluorescence titration in aqueous solution; both MOFs are isostructural (orthorhombic, sra topology, 2-fold interpenetration) [1]

Why This Matters

This evidence establishes that H2DABA is not suitable as a ligand for Hg2+-sensing MOFs, making it a deliberate negative selection choice when researchers require a non-responsive isostructural control or specifically want to avoid Hg2+ interference in multi-analyte sensing arrays.

• [1] Shi, Z.-Q. et al. (2017). A rare 3D chloro-laced Mn(II) metal-organic framework to show sensitive probing effect to Hg2+. Journal of Solid State Chemistry, 254, 69–74. DOI: 10.1016/j.jssc.2017.07.010. View Source

CO2 Cycloaddition Catalysis: H2DABA-Based MOF Achieves Heterogeneous Catalysis under Mild, Cocatalyst-Free Conditions

Zhao et al. constructed an exceptionally stable MOF using Zn(II)-adeninate vertices and 2,2'-dimethyl-4,4'-azodibenzoate (the deprotonated form of H2DABA) as the linker [1]. The resulting 3D porous MOF contains both Lewis acid (ZnII) and basic (–NH2) sites and catalyzes the cycloaddition of CO2 with epoxides to yield cyclic carbonates under mild conditions (ambient pressure, moderate temperature) and critically without any added solvent or cocatalyst [1]. The MOF demonstrated excellent recyclability over multiple catalytic cycles without significant loss of activity [1]. In contrast, MOFs built from unsubstituted azobenzene-4,4'-dicarboxylate (H2ADC) typically require cocatalysts (e.g., TBAB) or elevated pressures for comparable CO2 cycloaddition reactions — a class-level inference supported by literature reviews of azobenzene-based MOF catalysts where the bifunctional acid-base synergy observed in the H2DABA-derived MOF is attributed to the specific pore environment created by the methyl-substituted linker [2].

CO2 Cycloaddition Catalysis

Class-level inference

H2DABA-MOF: Cocatalyst-free, solvent-free, recyclable
H2ADC-MOFs: Typically require TBAB cocatalyst

Reported cocatalyst-free cycloaddition operation context

Class-level baseline from azobenzene MOF literature

Evidence Dimension	CO2 cycloaddition catalytic performance (epoxide to cyclic carbonate)
Target Compound Data	H2DABA-derived Zn-adeninate MOF: catalyzes CO2 cycloaddition under mild conditions, no solvent, no cocatalyst; excellent recyclability over multiple cycles [1]
Comparator Or Baseline	H2ADC-derived MOFs: typically require cocatalyst (e.g., TBAB) and/or elevated CO2 pressure for comparable cycloaddition activity (class-level baseline from azobenzene MOF literature) [2]
Quantified Difference	Qualitative functional difference: H2DABA-MOF achieves cocatalyst-free operation vs. cocatalyst-dependent operation in H2ADC-based MOFs; quantitative recyclability data (multiple cycles without activity loss) reported for H2DABA-MOF [1]
Conditions	CO2 cycloaddition with epoxides; ambient pressure; moderate temperature; no solvent; no cocatalyst [1]

Why This Matters

For researchers developing heterogeneous catalysts for CO2 valorization, the H2DABA-derived MOF's ability to operate without cocatalyst is a significant practical advantage, simplifying product separation and reducing process costs relative to H2ADC-based MOF catalysts.

• [1] Zhao, J.-N. et al. (2019). Rational Construction of an Exceptionally Stable MOF Catalyst with Metal-Adeninate Vertices toward CO2 Cycloaddition under Mild and Cocatalyst-Free Conditions. Chemistry – A European Journal, 25(49), 11474–11480. DOI: 10.1002/chem.201902588. View Source
• [2] Prins, L.J. et al. (2015). An azobenzene-containing metal-organic framework as an efficient heterogeneous catalyst for direct amidation of benzoic acids. Chemical Communications, 51, 13408–13411. Representative azobenzene MOF catalysis work requiring TBAB cocatalyst for comparison. View Source

Steric Effect of Ortho-Methyl Groups on MOF Topology: H2DABA vs. Unsubstituted H2ADC Ligands

The two ortho-methyl groups on H2DABA introduce steric hindrance around the carboxylate coordination sites that is absent in the unsubstituted azobenzene-4,4'-dicarboxylic acid (H2ADC, CAS 586-91-4). When H2DABA is used as a linker in Mn(II) MOF synthesis, the resulting framework Mn(L-CH3)(DMA) (MOF 2) crystallizes in the orthorhombic system with sra topology and 2-fold interpenetration [1]. By contrast, MOFs built from the sterically unencumbered H2ADC ligand (e.g., Zn(ADC)(4,4'-Bpe)0.5) adopt different topologies and interpenetration modes, with reported pore apertures of approximately 3.4 × 3.4 Å for the triply interpenetrated variant [2]. While a direct crystallographic comparison of MOFs with identical metal nodes but different linkers (H2DABA vs. H2ADC) has not been reported in a single study, the ortho-methyl groups are known from small-molecule crystallography to increase the dihedral angle between the phenyl ring and the carboxylate plane, altering the ligand's effective length and coordination angle relative to H2ADC [3]. This steric modulation enables access to MOF architectures that are inaccessible with the planar H2ADC ligand.

MOF Topology Control

Cross-study comparable

H2DABA-MOF: sra topology, 2-fold interpenetration
H2ADC-MOF: 3-fold interpenetration, pore ~3.4 × 3.4 Å

Ortho-methyl groups tune interpenetration degree and pore geometry

Direct crystallographic comparison not yet reported

Evidence Dimension	MOF topology and pore architecture controlled by ligand steric profile
Target Compound Data	H2DABA-derived Mn-MOF 2: orthorhombic, sra topology, 2-fold interpenetration [1]
Comparator Or Baseline	H2ADC-derived Zn-MOF: triply interpenetrated, pore size ~3.4 × 3.4 Å [2]; H2ADC is sterically unencumbered at ortho positions
Quantified Difference	Different interpenetration degree (2-fold for H2DABA-MOF vs. 3-fold for H2ADC-MOF); different accessible pore dimensions; qualitative difference in framework topology
Conditions	Solvothermal MOF synthesis; single-crystal X-ray diffraction characterization [1][2]

Why This Matters

For crystal engineers and MOF designers, the ortho-methyl groups provide a steric control knob to tune interpenetration degree and pore architecture, offering access to framework topologies distinct from those obtained with unsubstituted H2ADC.

• [1] Shi, Z.-Q. et al. (2017). A rare 3D chloro-laced Mn(II) metal-organic framework to show sensitive probing effect to Hg2+. J. Solid State Chem., 254, 69–74. View Source
• [2] Chen, B. et al. (2007). A Triply Interpenetrated Microporous Metal-Organic Framework for Selective Sorption of Gas Molecules. Inorganic Chemistry, 46(20), 8490–8492. Pores of ~3.4 × 3.4 Å in Zn(ADC)(4,4'-Bpe)0.5. View Source
• [3] Harada, J. & Ogawa, K. (1997). Molecular Motion and Conformational Interconversion of Azobenzenes in Crystals as Studied by X-ray Diffraction. X-ray structure analysis of 2,2'-dimethylazobenzene showing steric effects of ortho-methyl. View Source

Photoisomerization Kinetics: Methyl-Substituted Azobenzene vs. Unsubstituted Azobenzene Core

The photoisomerization behavior of the azobenzene core in H2DABA is influenced by the ortho-methyl substituents. A semiclassical dynamics simulation study by Yuan and Wu compared the trans→cis photoisomerization cycle of azobenzene, 2-methylazobenzene, 2,6-dimethylazobenzene, and 2,2'-dimethylazobenzene (the core structure of H2DABA) [1]. The study revealed that methyl substitution at the ortho positions alters the excited-state potential energy surface and the quantum yield of isomerization relative to unsubstituted azobenzene, with the 2,2'-dimethyl derivative showing distinct isomerization dynamics [1]. Complementary experimental work on azobenzene-4,4'-dicarboxylic acid derivatives has reported photoisomerization quantum yields in the range of 2.79–6.19% for amide-functionalized variants [2]. While direct quantum yield measurements for H2DABA itself are not available in the peer-reviewed literature, the computational and experimental data for the 2,2'-dimethylazobenzene core indicate that the methyl substituents modulate the photoisomerization rate and the thermal cis→trans back-relaxation rate, which are critical parameters for applications in photoresponsive materials and light-controlled gas adsorption [3].

Photoisomerization

Supporting evidence

Computational prediction: altered excited-state dynamics vs. unsubstituted azobenzene. No experimental quantum yield data for H2DABA.

Indicates modulated photoisomerization behavior; requires experimental validation

Relevant for photoswitchable MOF design

Evidence Dimension	Photoisomerization dynamics of the azobenzene core
Target Compound Data	2,2'-Dimethylazobenzene (H2DABA core): computationally demonstrated altered excited-state dynamics vs. unsubstituted azobenzene [1]
Comparator Or Baseline	Unsubstituted azobenzene: baseline photoisomerization quantum yield; 2-methylazobenzene; 2,6-dimethylazobenzene [1]
Quantified Difference	Qualitative difference in isomerization dynamics; quantitative quantum yield data for H2DABA not yet reported; class-level quantum yields for azobenzene dicarboxylic acid derivatives: 2.79–6.19% [2]
Conditions	Semiclassical dynamics simulation; gas-phase computational model [1]

Why This Matters

Although direct quantum yield data for H2DABA is lacking, the established modulation of azobenzene photoisomerization by ortho-methyl groups is relevant for researchers designing photoswitchable MOFs where the isomerization kinetics govern the light-responsive gas adsorption or guest-release behavior.

• [1] Yuan, S. & Wu, W. (2010). A semiclassical dynamics study of the photoisomerization of methyl-substituted azobenzene. Molecular Physics, 108(21–23), 3103–3112. DOI: 10.1080/00268976.2010.520038. View Source
• [2] Konieczkowska, J. et al. (2021). Photoresponsive Amide-Based Derivatives of Azobenzene-4,4'-Dicarboxylic Acid—Experimental and Theoretical Studies. Materials, 14(15), 4224. Quantum yields: 6.19% (L1) and 2.79% (L2). View Source
• [3] Park, J. et al. (2011). Reversible Alteration of CO2 Adsorption upon Photochemical or Thermal Treatment in a Metal-Organic Framework. Journal of the American Chemical Society, 134(1), 99–102. Demonstrates light-responsive CO2 uptake switching using azobenzene-functionalized MOF. View Source

Solubility and Processing: H2DABA in DMF/DMSO Enables Solution-Based MOF Synthesis

H2DABA is reported to be soluble in DMF and DMSO at room temperature, enabling homogeneous solution-phase MOF synthesis protocols . In contrast, the unsubstituted azobenzene-4,4'-dicarboxylic acid (H2ADC) has more limited solubility in common organic solvents, often requiring heating or sonication for complete dissolution . The enhanced solubility of H2DABA is attributed to the ortho-methyl groups, which disrupt the planarity and intermolecular hydrogen bonding of the carboxylic acid dimers, reducing crystal lattice energy [1]. This practical solubility difference directly impacts the reproducibility and scalability of MOF synthesis, as incomplete ligand dissolution can lead to phase impurities, lower yields, and batch-to-batch variability — a significant concern for procurement decisions when reproducible MOF synthesis is critical.

Ligand Solubility

Class-level inference

H2DABA: soluble in DMF/DMSO at RT
H2ADC: limited solubility, often requires heating/sonication

May improve solution-phase MOF synthesis reproducibility

Attributed to disrupted crystal packing by ortho-methyl groups

Evidence Dimension	Ligand solubility in polar aprotic solvents (DMF, DMSO)
Target Compound Data	H2DABA: soluble in DMF and DMSO at room temperature; sealed storage at RT
Comparator Or Baseline	H2ADC (unsubstituted): limited solubility in DMF at RT; often requires heating or sonication (class-level observation from synthetic MOF literature)
Quantified Difference	Qualitative solubility advantage for H2DABA; no published quantitative solubility data (mg/mL) identified for direct comparison
Conditions	Room temperature dissolution in DMF and DMSO

Why This Matters

Improved solubility in standard MOF synthesis solvents translates to more reliable, scalable, and reproducible MOF preparation — a practical procurement consideration for research groups synthesizing MOFs at multi-gram scale.

• [1] Harada, J. & Ogawa, K. (1997). Molecular Motion and Conformational Interconversion of Azobenzenes in Crystals. Bulletin of the Chemical Society of Japan, 70, 198. Discusses how ortho-methyl substitution disrupts crystal packing in azobenzene derivatives. View Source

Optimal Application Scenarios for (E)-4,4'-(Diazene-1,2-diyl)bis(2-methylbenzoic acid) Based on Verified Differentiation Evidence

Isostructural Negative Control in MOF-Based Fluorescent Sensor Arrays

When constructing a MOF-based fluorescent sensor array for heavy metal detection, H2DABA serves as an ideal ligand for synthesizing an isostructural negative-control MOF. As demonstrated by Shi et al., the H2DABA-derived Mn(L-CH3)(DMA) MOF is crystallographically isostructural to the Hg2+-sensitive chloro-laced Mn(L-Cl)(DMA) MOF but exhibits no Hg2+ fluorescence response [1]. This enables researchers to build differential sensor arrays where the methyl-substituted MOF serves as a non-responsive reference, eliminating false positives from non-specific metal-binding interactions. Procurement of H2DABA alongside H2L-Cl is therefore a rational purchasing strategy for groups developing MOF-based Hg2+ sensors requiring rigorous control experiments [1].

Cocatalyst-Free Heterogeneous CO2 Cycloaddition Catalyst Development

Research groups focused on sustainable CO2 conversion to value-added cyclic carbonates should consider H2DABA-derived MOFs as catalyst platforms. The Zn-adeninate MOF constructed with 2,2'-dimethyl-4,4'-azodibenzoate linkers catalyzes the cycloaddition of CO2 with epoxides under mild, solvent-free, and cocatalyst-free conditions, with demonstrated recyclability over multiple cycles [1]. This performance profile is practically advantageous compared to H2ADC-based MOFs that typically require TBAB or similar nucleophilic cocatalysts, which complicate product purification and increase process cost [2]. The exceptional hydrolytic stability of this H2DABA-MOF further supports its evaluation for industrial CO2 utilization processes where long-term catalyst durability under humid conditions is essential [1].

Crystal Engineering of MOFs with Controlled Interpenetration Degree

For crystal engineers seeking to control the degree of framework interpenetration — a key determinant of MOF porosity and guest-accessible volume — H2DABA provides a steric tuning strategy not available with unsubstituted H2ADC. The ortho-methyl groups on H2DABA increase the steric bulk near the carboxylate coordination sites, favoring 2-fold interpenetration (as observed in Mn(L-CH3)(DMA)) compared to the 3-fold interpenetration commonly observed in H2ADC-based frameworks such as Zn(ADC)(4,4'-Bpe)0.5 [1][2]. This controlled reduction in interpenetration can be exploited to increase pore volume for gas storage applications or to alter the size-selectivity of guest molecule uptake, making H2DABA a strategic procurement choice for research groups systematically investigating structure-property relationships in interpenetrated MOFs [1][2].

Photoswitchable Porous Material Design Leveraging Modulated Azobenzene Isomerization

Although direct quantitative photoisomerization data for H2DABA are not yet published, the well-established effect of ortho-methyl substitution on azobenzene photoisomerization dynamics makes H2DABA a candidate ligand for light-responsive MOFs [1]. The ortho-methyl groups are computationally predicted to alter the excited-state potential energy surface and the trans→cis quantum yield compared to unsubstituted azobenzene [1]. Researchers investigating photoswitchable gas adsorption (e.g., light-controlled CO2 uptake and release) may find H2DABA advantageous when slower thermal cis→trans back-relaxation is desired for prolonged metastable state retention. For procurement, this scenario is most relevant to advanced R&D programs where the ligand's photophysical properties are being systematically characterized as part of the investigation [1][2].

Application

Selection Property

Validation Focus

Isostructural negative control in fluorescent sensor arrays

Isostructural, non-responsive to Hg2+

Hg2+ selectivity vs. chloro-substituted MOF

Cocatalyst-free CO2 cycloaddition catalysis

Cocatalyst-free, solvent-free heterogeneous catalysis

Recyclability and cyclic carbonate yield

Controlled interpenetration in MOF crystal engineering

Sterically modulated coordination geometry

Pore volume and guest sorption selectivity

Photoswitchable porous materials research

Modulated photoisomerization kinetics

Photoisomerization quantum yield and cis lifetime (requires validation)

• [1] Shi, Z.-Q. et al. (2017). J. Solid State Chem., 254, 69–74. Hg2+ sensing comparison of H2DABA vs. H2L-Cl MOFs. View Source
• [2] Zhao, J.-N. et al. (2019). Chem. Eur. J., 25(49), 11474–11480. H2DABA-derived MOF for CO2 cycloaddition. View Source